Cas no 1804497-36-6 (3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1804497-36-6
• MF: C₇H₆F₄N₂O
• MW: 210.128955364227
• CID: 4931466
• Update Time: 2025-05-28

3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F4N2O/c8-6-4(3-12)5(1-2-13-6)14-7(9,10)11/h1-2H,3,12H2
• InChI Key： GIOKDPYKPXPBMJ-UHFFFAOYSA-N
• SMILES： FC1C(CN)=C(C=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine

Latest Research on 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine (CAS: 1804497-36-6) in Chemical Biology and Pharmaceutical Applications

The compound 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine (CAS: 1804497-36-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a pyridine core substituted with fluorine, trifluoromethoxy, and aminomethyl groups, exhibits promising properties for drug development, particularly in the areas of central nervous system (CNS) disorders and inflammation. Recent studies have explored its synthesis, pharmacological activity, and mechanism of action, positioning it as a valuable scaffold for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine, highlighting its efficient production via a multi-step process involving fluorination and amination reactions. The researchers emphasized the compound's stability under physiological conditions, making it suitable for further pharmacological evaluation. Additionally, the study identified its potential as a building block for more complex molecules targeting G-protein-coupled receptors (GPCRs), which are critical in CNS drug discovery.

In a separate study, researchers evaluated the compound's binding affinity to specific neurotransmitter receptors, including serotonin and dopamine receptors. Preliminary results indicated moderate to high affinity, suggesting its utility in developing novel antipsychotic or antidepressant agents. The presence of the trifluoromethoxy group was noted to enhance lipophilicity, potentially improving blood-brain barrier penetration—a key factor in CNS-targeted therapeutics. These findings were corroborated by in vitro and in silico analyses, which also predicted low toxicity profiles for derivatives of this compound.

Beyond CNS applications, 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine has shown promise in anti-inflammatory research. A 2024 preprint article detailed its role as an inhibitor of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models. The compound's ability to modulate immune responses without significant cytotoxicity positions it as a candidate for treating chronic inflammatory diseases, such as rheumatoid arthritis. Further optimization of its pharmacokinetic properties is underway to enhance bioavailability and reduce metabolic degradation.

In conclusion, 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine (CAS: 1804497-36-6) represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Ongoing research aims to explore its full therapeutic potential, particularly in CNS and inflammatory disorders, while addressing challenges related to synthesis scalability and in vivo efficacy. Future studies may focus on derivatization strategies to improve target selectivity and therapeutic indices, paving the way for clinical development.